3,5-Diethyl-4-hydroxybenzaldehyde

• IUPAC Name: 3,5-diethyl-4-hydroxybenzaldehyde
• InChI: InChI=1S/C11H14O2/c1-3-9-5-8(7-12)6-10(4-2)11(9)13/h5-7,13H,3-4H2,1-2H3
• InChI Key: MLNOWFFHYALTKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1O)CC)C=O
• Molecular Formula: C11H14O2
• DSSTOX Substance ID: DTXSID10989630
• Molecular Weight: 178.23 g/mol
• CAS No.: 69574-07-8

Description

3,5-Diethyl-4-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Applications in Organic Light-Emitting Diodes

Research on platinum(II) complexes based on donor–π–acceptor Schiff bases, which utilize derivatives of hydroxybenzaldehydes like 3,5-Diethyl-4-hydroxybenzaldehyde, reveals their potential in organic light-emitting diodes (OLEDs). These complexes exhibit yellow to red emissions with high quantum yields, suggesting their suitability as emissive layers in OLEDs due to their high thermal stability and accessible preparation (Zhang et al., 2016).

2. Role in Chemical Synthesis and Reactions

This compound derivatives are involved in various chemical reactions. For instance, its reactions with malonic acid and acetic anhydride in the presence of weak bases lead to the formation of specific cinnamic acids and coumarin derivatives, indicating its utility in synthesizing complex organic compounds (Vol’eva et al., 2008).

3. Photophysical Properties in Material Science

Studies on halogenated aromatic aldehydes, including derivatives of this compound, have contributed to understanding the photophysical properties of these compounds. Such research is significant in material science, particularly in the development of materials with specific optical properties (Neilson et al., 1988).

4. Catalytic and Bio-inspired Applications

Research demonstrates the use of substituted hydroxybenzaldehydes in catalytic and bio-inspired applications. These compounds, including this compound derivatives, are important in the pharmaceutical and perfume industries for their ability to undergo selective oxidation, forming valuable intermediates in drug preparation (Boldron et al., 2005).

Safety and Hazards

3,5-Diethyl-4-hydroxybenzaldehyde is classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust and using the compound only in well-ventilated areas.

Mechanism of Action

Target of Action

Aldehydes like this compound are known to react with various biological molecules, including proteins and dna, which could potentially influence their function .

Mode of Action

Aldehydes, including 3,5-Diethyl-4-hydroxybenzaldehyde, can undergo reactions with amines to form imines, a process that is often catalyzed by acids . This reaction could potentially alter the function of target molecules within the body, leading to various downstream effects.

Biochemical Pathways

The formation of imines from the reaction of aldehydes with amines is a common biochemical process, and it’s possible that this compound could influence pathways involving these reactions .

Pharmacokinetics

The compound’s structure suggests that it may be lipophilic, which could influence its absorption and distribution within the body .

Result of Action

The compound’s ability to form imines with amines could potentially alter the function of various proteins and other molecules within the body .

Action Environment

Environmental factors such as pH and temperature could potentially influence the action of this compound. For instance, the reaction of aldehydes with amines to form imines is often acid-catalyzed, suggesting that the compound’s activity could be influenced by the acidity of its environment .

Biochemical Analysis

Biochemical Properties

3,5-Diethyl-4-hydroxybenzaldehyde plays a significant role in biochemical reactions, particularly in the context of redox reactions and enzyme interactions. It has been observed to interact with enzymes such as superoxide dismutases and glutathione reductase, which are crucial for maintaining cellular redox homeostasis . The compound’s redox-active nature allows it to participate in electron transfer processes, thereby influencing the activity of these enzymes. Additionally, this compound can act as a chemosensitizing agent, enhancing the efficacy of conventional drugs by disrupting cellular antioxidation systems .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can disrupt cellular redox balance, leading to oxidative stress and subsequent changes in gene expression . This disruption can affect cell proliferation, apoptosis, and other critical cellular functions. Furthermore, this compound has demonstrated antifungal activity by targeting fungal antioxidation systems, thereby inhibiting fungal growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can form covalent bonds with biomolecules, leading to enzyme inhibition or activation. The compound’s redox-active nature allows it to participate in electron transfer reactions, which can alter the activity of enzymes involved in oxidative stress response . Additionally, this compound can modulate gene expression by affecting transcription factors and other regulatory proteins, thereby influencing cellular responses to oxidative stress .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can maintain its activity over extended periods, although its efficacy may decrease due to gradual degradation . Long-term exposure to the compound can lead to sustained oxidative stress, which may result in chronic cellular damage and altered cellular functions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance cellular antioxidation systems and improve cellular resilience to oxidative stress . At high doses, this compound can induce toxic effects, including oxidative damage, inflammation, and apoptosis . These adverse effects highlight the importance of determining the optimal dosage for therapeutic applications to minimize toxicity while maximizing efficacy .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to redox reactions and antioxidation. The compound interacts with enzymes such as superoxide dismutases and glutathione reductase, which play key roles in detoxifying reactive oxygen species and maintaining cellular redox balance . Additionally, this compound can influence metabolic flux by modulating the activity of enzymes involved in oxidative stress response .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Once inside the cell, this compound can accumulate in specific cellular compartments, where it exerts its biochemical effects . The distribution of the compound within tissues can also influence its overall efficacy and toxicity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific cellular compartments through targeting signals and post-translational modifications . For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and oxidative stress response . Understanding the subcellular localization of the compound can provide insights into its mechanism of action and potential therapeutic applications .

Synthesis routes and methods

Procedure details

To a solution of 2,6-diethylphenol (3.80 g, 25.3 mmol) in acetic acid (30 mL) hexamethylenetetraamine (5.3 g, 37.9 mmol) is added and the mixture is heated to 120° C. A first fraction of the solvent is distilled off (Dean-Stark), then the mixture is refluxed for 3 h. The mixture is cooled to rt, diluted with water (100 mL) and extracted twice with EA (2×200 mL). The organic extracts are washed with sat. aq. NaHCO3, dried and the solvent is removed in vacuo. The crude product is purified by column chromatography eluting with DCM containing 2% of methanol to give 3,5-diethyl-4-hydroxybenzaldehyde (1.8 g) as colourless solid; 1H NMR (CDCl3): δ 9.85 (s, 1H), 7.57 (s, 2H), 5.32 (s, 1H), 2.69 (q, J=7.6 Hz, 2H), 1.30 (t, J=7.6 Hz, 3H).